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Compound of Interest

Compound Name:
Ethyl 2-bromooxazole-4-

carboxylate

Cat. No.: B044778 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Ethyl 2-bromooxazole-4-
carboxylate (CAS: 460081-20-3). Adherence to these protocols is essential for ensuring a safe

laboratory environment.
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Property Value Reference

Synonyms

Ethyl 2-bromo-1,3-oxazole-4-

carboxylate, 2-Bromo-oxazole-

4-carboxylic acid ethyl ester

[1][2][3]

Molecular Formula C6H6BrNO3 [2][3][4]

Molecular Weight 220.02 g/mol [2][4]

Appearance White crystalline solid [3]

Boiling Point 272.2 °C at 760 mmHg [2]

Flash Point 118.4 °C [2]

Density 1.617 g/cm³ [2]

Storage

Store long-term at -20°C under

an inert atmosphere. Keep

container tightly closed in a

cool, dry, well-ventilated area.

[1][4]

Hazard Identification and Precautionary Statements

Ethyl 2-bromooxazole-4-carboxylate is classified as a hazardous substance. The following

pictograms and statements summarize the key risks.

Pictogram:

alt text

Signal Word: Warning[1]

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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Precautionary Statements:

Prevention: P261, P264, P271, P280[1]

Response: P302+P352, P304+P340, P305+P351+P338, P312, P321, P332+P313,

P337+P313, P362[1]

Storage: P403+P233, P405[1]

Disposal: P501[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial when handling this compound. The

required PPE is categorized by the level of protection needed for different laboratory

operations.

Protection Level Required PPE When to Use

Standard Laboratory

Operations

Safety glasses with side

shields or goggles, lab coat,

nitrile gloves, closed-toe

shoes.

For handling small quantities in

a well-ventilated area or a

chemical fume hood.

Operations with Splash or

Aerosol Potential

Chemical splash goggles, face

shield, chemical-resistant

apron or coveralls, double-

gloving (nitrile).

When there is a risk of

splashing or aerosol

generation, such as during

heating, vortexing, or

transferring large volumes.

Emergency Situations (Spills

or Releases)

Full-face respirator with

appropriate cartridges,

chemical-resistant suit, heavy-

duty chemical-resistant gloves

and boots.

For responding to spills or

uncontrolled releases of the

compound.
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Safe handling of Ethyl 2-bromooxazole-4-carboxylate requires strict adherence to the

following procedures to minimize exposure and ensure a controlled laboratory environment.

Experimental Protocol for Safe Handling:

Preparation:

Before handling, ensure you are wearing the appropriate PPE as specified in the table

above.

Work should be conducted within a certified chemical fume hood to minimize inhalation

exposure.

Ensure that an eyewash station and safety shower are easily accessible.

Handling:

Avoid contact with skin, eyes, and personal clothing.[1]

Wash hands thoroughly after handling.[1]

Avoid breathing fumes, dust, or vapors.[1]

Use only with adequate ventilation.[1]

Do not eat, drink, or smoke while handling.[1]

Reaction:

Set up all reaction apparatus within the fume hood.

Continuously monitor the reaction for any signs of exothermic events or pressure buildup.
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Handling Workflow
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Caption: Workflow for Handling Ethyl 2-bromooxazole-4-carboxylate.

Disposal Plan
Proper disposal of Ethyl 2-bromooxazole-4-carboxylate and its associated waste is critical to

prevent environmental contamination and ensure laboratory safety.

Disposal Protocol:
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Waste Characterization: Chemical waste generators must determine whether a discarded

chemical is classified as hazardous waste according to US EPA guidelines (40 CFR 261.3)

and consult state and local regulations.[1]

Solid Waste:

Collect in a designated, labeled, and sealed hazardous waste container.

For spills, absorb with an inert material (e.g., vermiculite, sand) and place into a suitable

disposal container.[1]

Liquid Waste:

Collect in a designated, labeled, and sealed hazardous waste container.

Do not mix with incompatible waste streams.

Do not let the product enter drains, other waterways, or soil.[1]

Container Disposal:

Do not reuse empty containers.[1]

Dispose of as unused product.[1]

Final Disposal:

Dispose of contents and containers at an approved waste disposal plant.[1]

Observe all federal, state, and local regulations when disposing of the substance.[1]

Disposal Workflow Diagram
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Disposal Workflow
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Caption: Disposal Workflow for Ethyl 2-bromooxazole-4-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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